Cas no 1805590-80-0 (Ethyl 2-bromo-6-cyano-4-fluorobenzoate)

• Product Name: Ethyl 2-bromo-6-cyano-4-fluorobenzoate
• CAS No: 1805590-80-0
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4706998
• Update Time: 2025-07-18

Ethyl 2-bromo-6-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-4-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)9-6(5-13)3-7(12)4-8(9)11/h3-4H,2H2,1H3
• InChI Key： MCOYRBFQBRSADZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-cyano-4-fluorobenzoate

Ethyl 2-bromo-6-cyano-4-fluorobenzoate (CAS No. 1805590-80-0): An Overview

Ethyl 2-bromo-6-cyano-4-fluorobenzoate (CAS No. 1805590-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a bromine, cyano, and fluorine substituent, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Ethyl 2-bromo-6-cyano-4-fluorobenzoate is composed of a benzene ring with specific functional groups attached. The bromine atom at the 2-position, the cyano group at the 6-position, and the fluorine atom at the 4-position contribute to its distinct chemical properties. These substituents not only enhance the compound's reactivity but also influence its biological activity and physical properties, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of Ethyl 2-bromo-6-cyano-4-fluorobenzoate in the development of new drugs. For instance, researchers at the University of California, San Francisco, have explored its use as a precursor in the synthesis of antiviral agents. The bromine and cyano groups provide key functionalities that can be further modified to enhance antiviral activity. Additionally, the fluorine substituent can improve the compound's metabolic stability and bioavailability, crucial factors in drug design.

In the realm of materials science, Ethyl 2-bromo-6-cyano-4-fluorobenzoate has shown promise as a building block for functional polymers and organic semiconductors. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The presence of the cyano group enhances electron affinity, while the fluorine atom improves charge transport properties.

The synthesis of Ethyl 2-bromo-6-cyano-4-fluorobenzoate typically involves multi-step reactions starting from readily available starting materials. One common approach is to begin with 4-fluoro-3-nitrobenzoic acid, which undergoes reduction to form 4-fluoro-3-aminobenzoic acid. This intermediate is then converted to the corresponding nitrile via a Curtius rearrangement followed by treatment with ethyl bromoacetate to introduce the bromoethyl ester group. The final step involves bromination at the ortho position to yield the desired product.

The physical properties of Ethyl 2-bromo-6-cyano-4-fluorobenzoate are well-documented. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but exhibits low solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, while Ethyl 2-bromo-6-cyano-4-fluorobenzoate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The future prospects for Ethyl 2-bromo-6-cyano-4-fluorobenzoate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, scientists at Harvard University are investigating its role in developing novel catalysts for sustainable chemical processes. The ability to fine-tune its chemical structure through functional group modifications opens up exciting possibilities for both academic research and industrial applications.

In conclusion, Ethyl 2-bromo-6-cyano-4-fluorobenzoate (CAS No. 1805590-80-0) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for various synthetic pathways and advanced material applications. As research progresses, it is likely that this compound will play an increasingly important role in driving innovation across multiple scientific disciplines.